BENGHE Foundational & Exploratory

Check Availability & Pricing

Heptadecan-9-amine: A Technical Guide to
Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Heptadecan-9-amine

Cat. No.: B1630859

For Researchers, Scientists, and Drug Development Professionals

Heptadecan-9-amine is a chemical compound that requires careful handling due to its
corrosive nature. This guide provides a comprehensive overview of the necessary safety and
handling precautions for laboratory and research professionals. The information is compiled
from various safety data sheets and chemical databases to ensure a thorough understanding
of the potential hazards and the appropriate mitigation strategies.

Hazard Identification and Classification

Heptadecan-9-amine is classified as a corrosive substance. The primary hazards are severe
skin burns and serious eye damage.[1][2][3] This is reflected in its Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals classification.

GHS Classification:

o Skin Corrosion/Irritation, Category 1B (H314: Causes severe skin burns and eye damage)
e Serious Eye Damage/Eye Irritation, Category 1 (H318: Causes serious eye damage)
Signal Word: Danger

Hazard Pictogram:

e GHSO05: Corrosion
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Physical and Chemical Properties

A summary of the key physical and chemical properties of Heptadecan-9-amine is provided in
the table below. This information is crucial for safe storage and handling.

Property Value Source
Molecular Formula C17H37N
Molecular Weight 255.49 g/mol
Appearance Colorless to Ii'ght.yellow to light
orange clear liquid
Boiling Point 120 °C at 0.1 mmHg
Density 0.8093 g/cm? at 24 °C
Refractive Index 1.4460 to 1.4500
pKa 11.09 + 0.35 (Predicted)
Flash Point 147 °C

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure and
ensure the stability of the compound.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE).

Wash hands thoroughly after handling.

Ensure an eyewash station and safety shower are readily accessible.
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Storage:

Store locked up.

(<15°C).

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Store under an inert gas as the compound is air-sensitive.

The recommended storage temperature is room temperature, in a cool and dark place

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling Heptadecan-9-amine. The following

table outlines the recommended PPE.

PPE Category

Specification

Rationale

Hand Protection

Nitrile gloves. Double gloving

is recommended.

Protects against skin contact.
Acrylate monomers can
penetrate standard latex or
vinyl gloves, and while this is
not an acrylate, the principle of
using appropriate chemical-

resistant gloves applies.

Eye Protection

Chemical splash goggles or a

face shield.

Prevents eye irritation and
serious damage from

splashes.

Skin and Body Protection

Laboratory coat.

Protects against skin contact.

Respiratory Protection

Use in a well-ventilated area or

with a fume hood.

Avoids inhalation of vapors
and prevents respiratory

irritation.
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First Aid Measures

In the event of exposure, immediate action is critical. The following first aid measures should be

taken:
Exposure Route First Aid Procedure
Move the person to fresh air and keep them
If Inhaled comfortable for breathing. Immediately call a

POISON CENTER or doctor.

] Take off immediately all contaminated clothing.
In Case of Skin Contact ) o
Rinse skin with water/shower.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
In Case of Eye Contact ] o )

do. Continue rinsing. Immediately call a

POISON CENTER or doctor.

Rinse mouth. Do NOT induce vomiting.
Immediately call a POISON CENTER or doctor.

If Swallowed

Experimental Protocols

While specific experimental protocols for the toxicity testing of Heptadecan-9-amine are not
publicly available, the GHS classifications suggest that standard OECD (Organisation for
Economic Co-operation and Development) guidelines for testing of chemicals were likely
followed. These include:

o OECD Test Guideline 404 for acute dermal irritation/corrosion.
o OECD Test Guideline 405 for acute eye irritation/corrosion.

These protocols involve the application of the substance to the skin or eyes of laboratory
animals under controlled conditions to observe for signs of irritation or corrosion.

Spill and Disposal Procedures

Spill Management:
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Evacuate the area.

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a suitable container for disposal.

Do not let the product enter drains.
Waste Disposal:

» Dispose of contents/container to an approved waste disposal plant. Disposal must be in
accordance with local, state, and federal regulations.

Visual Guides
Laboratory Safety Workflow for Handling Heptadecan-9-
amine
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Caption: General laboratory workflow for safely handling chemical compounds.
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First Aid Procedures for Heptadecan-9-amine Exposure

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion
Remove Contaminated Clothing Rinse with Water for Several Minutes Move to Fresh Air Rinse Mouth
Rinse with Water/Shower Remove Contact Lenses Keep Comfortable Do NOT Induce Vomiting

T

Seek Immediate Medical Attention
(Call POISON CENTER/Doctor)

Click to download full resolution via product page

Caption: First aid response to different routes of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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